Cas no 244240-24-2 ((Z)-LFM-A13)

• Product Name: (Z)-LFM-A13
• CAS No: 244240-24-2
• MF: C₁₁H₈Br₂N₂O₂
• MW: 360.001420974731
• MDL: MFCD09878279
• CID: 245862
• PubChem ID: 329817646
• Update Time: 2025-05-27

(Z)-LFM-A13 Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide,2-cyano-N-(2,5-dibromophenyl)-3-hydroxy-, (2Z)-
• 2-cyano-N-(2,5-dibromophenyl)-3-oxobutanamide
• LFM-A13
• (2Z)-dehydrocitral
• (2Z)-N-(2,5-dibromophenyl)-2-cyano-3-hydroxybut-2-enamide
• (2Z,4E)-3,7-dimethyl-2,4,6-octatrienal
• (2Z,4E)-3,7-dimethyl-octa-2,4,6-trienal
• 2,4,6-Octatrienal, 3,7-dimethyl-
• 2,4,6-Octatrienal, 3,7-dimethyl-, (2E,4E)-
• 2,4,6-Octatrienal, 3,7-dimethyl-, (Z,E)-
• CTK1C6787
• CTK2A1469
• CTK3C8780
• dehydrocitral
• trans-4,5-didehydro-neral
• trans-dehydroneral
• α-Cyano-β-hydroxy-β-methyl-N-(2,5-dibromophenyl)propenamide
• (2Z)-2-Cyano-N-(2,5-dibromophenyl)-3-hydroxy-2-butenamide
• a-Cyano-b-hydroxy-b-methyl-N-(2,5-dibromophenyl)propenamide
• (Z)-2-cyano-N-(2,5-dibromophenyl)-3-hydroxybut-2-enamide
• SMR001230714
• alpha-Cyano-beta-hydroxy-beta-methyl-N-(2,5-dibromophenyl)propenamide
• C11H8Br2N2O2
• BiomolKI_000050
• BiomolKI2_000056
• Lopac0_000650
• BMK1-F2
• BSPBio_001239
• MLS002153290
• MLS006010694
• GTPL9262
• 2-cyano-N-(2,5-dibromophenyl)
• HMS1362M21
• HMS1792M21
• HMS1990M21
• HMS2235P16
• HMS3403M21
• HMS3414K07
• HMS3678K07
• BCP12817
• 3781AH
• BS0111
• s7734
• (2Z)-2-Cyan-N-(2,5-dibromphenyl)-3-hydroxy-2-butenamid
• (2Z)-2-Cyano-N-(2,5-dibromophényl)-3-hydroxy-2-buténamide
• (2Z)-2-cyano-N-(2,5-dibromophenyl)-3-hydroxybut-2-enamide
• 2-Butenamide, 2-cyano-N-(2,5-dibromophenyl)-3-hydroxy-, (2Z)-
• 2-Cyano-N-(2,5-dibromophenyl)-3-hydroxy-2-butenamide
• &α;-cyano-β-hydroxy-&β;-methyl-N-(2, 5-dibromophenyl)propenamide
• (Z)-2-cyano-N-(2,5-dibromophenyl)-3-hydroxybut-2-enamide(LFM-A13)
• 2-Butenamide, 2-cyano-N-(2,5-dibromophenyl)-3-hydroxy-
• 2-cyano-N-(2,5-dibromophenyl)-3-hydroxybut-2-enamide
• 2Z-cyano-N-(2,5-dibromophenyl)3-hydroxy-2-butenamide
• LFM-A13;2-CYANO-N-(2,5-DIBROMOPHENYL)-3-HYDROXY-2-BUTENAMIDE
• α-cyano-β-hydroxy-β-methyl-N-(2, 5-dibromophenyl)propenamide
• (2Z)-2-Cyano-N-(2,5-dibromophenyl)-3-hydroxy-2-butenamide; a-Cyano-b-hydroxy-b-methyl-N-(2,5-dibromophenyl)propenamide
• LFM-A 13
• (Z)-LFM-A13
• SR-01000075965-3
• K00067
• CHEMBL228043
• 62004-35-7
• 244240-24-2
• LFM-A13(Z)
• D91265
• SCHEMBL51142
• AKOS024456516
• DTXSID101017390
• CS-3890
• NCGC00025100-02
• A877921
• IDI1_002205
• 2-cyano-n-(2,5-dibromophenyl)-3-hydroxy-2-buteneamide
• SDCCGSBI-0050630.P002
• NCGC00025100-07
• NCGC00025100-04
• L 8789
• NCGC00025100-05
• NCGC00481569-01
• NCGC00025100-03
• (Z)-2-yano-N-(2,5-dibromophenyl)-3-hydroxybut-2-enamide
• Q27080265
• HY-110002
• LFMA13;LFM A13;(Z)-2-Cyano-N-(2,5-dibromophenyl)-3-hydroxybut-2-enamide
• SR-01000075965-1
• HY-18009
• CCG-100654
• SR-01000075965
• CS-0032815
• EU-0100650
• alpha-cyano-beta-hydroxy-beta-methyl-N-(2, 5-dibromophenyl)propenamide
• CHEBI:95065
• NCGC00025100-06
• LFM-A13, >=98% (HPLC), powder
• BDBM50552060
• LP00650
• NCGC00025100-08
• TS-09280
• 2Z-cyano-N-(2,5-dibromophenyl)-3-hydroxy-2-butenamide
• SDCCGSBI-0050630.P003
• Lfm A13
• CHEBI:183517
• DB-214773
• DDE-28

• MDL： MFCD09878279
• Inchi： 1S/C11H8Br2N2O2/c1-6(16)8(5-14)11(17)15-10-4-7(12)2-3-9(10)13/h2-4,16H,1H3,(H,15,17)/b8-6-
• InChI Key： UVSVTDVJQAJIFG-VURMDHGXSA-N
• SMILES： BrC1C=CC(=CC=1NC(/C(/C#N)=C(/C)\O)=O)Br

Computed Properties

• Exact Mass: 359.89320g/mol
• Monoisotopic Mass: 357.89525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.1
• XLogP3: 3.8

Experimental Properties

• Density: 1.909±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 150-151 ºC
• Solubility: Insuluble (8.3E-3 g/L) (25 ºC),

(Z)-LFM-A13 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Risk Phrases：20/21/22
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (Z)-LFM-A13

Comprehensive Overview of (Z)-LFM-A13 (CAS No. 244240-24-2): Mechanism, Applications, and Research Insights

(Z)-LFM-A13 (CAS No. 244240-24-2) is a selective small-molecule inhibitor that has garnered significant attention in biomedical research due to its unique mechanism of action. This compound specifically targets Bruton's tyrosine kinase (BTK) and Janus kinase 2 (JAK2), making it a valuable tool for studying signaling pathways involved in immune regulation and cancer progression. Researchers frequently search for terms like "(Z)-LFM-A13 inhibitor", "BTK/JAK2 inhibition", and "CAS 244240-24-2 applications", reflecting its relevance in both academic and pharmaceutical contexts.

The growing interest in targeted cancer therapies and autoimmune disease treatments has positioned (Z)-LFM-A13 as a compound of high investigative value. Its ability to modulate key kinases aligns with current trends in precision medicine, a hot topic in 2024. Studies have explored its potential in B-cell malignancies and inflammatory disorders, addressing common search queries such as "(Z)-LFM-A13 clinical trials" and "JAK2 inhibitor side effects". Unlike broader immunosuppressants, this compound offers a more refined approach to pathway modulation.

From a biochemical perspective, (Z)-LFM-A13 exhibits competitive inhibition with IC₅₀ values in the low micromolar range for both BTK and JAK2. This specificity profile makes it particularly useful for signal transduction research, answering frequent questions like "How does (Z)-LFM-A13 work?" and "BTK vs. JAK2 inhibition differences". Recent publications have highlighted its utility in phosphoproteomics studies and combination therapy screening, areas of intense interest in current molecular biology research.

The compound's structure-activity relationship (SAR) has been extensively studied, with the (Z)-isomer configuration (CAS 244240-24-2) showing superior activity compared to other stereoisomers. This detail addresses niche but important search terms like "(Z)-LFM-A13 stereochemistry" and "isomer-specific kinase inhibition". Analytical methods for (Z)-LFM-A13 characterization typically employ HPLC-MS and NMR spectroscopy, techniques commonly queried by quality control specialists.

In translational research, (Z)-LFM-A13 has shown promise in preclinical models of rheumatoid arthritis and certain lymphomas. These findings respond to trending searches about "new arthritis treatments 2024" and "emerging lymphoma drugs". Importantly, the compound's pharmacokinetic properties, including its oral bioavailability and metabolic stability, make it suitable for various experimental designs, from in vitro assays to animal studies.

As research into kinase signaling networks intensifies, (Z)-LFM-A13 serves as both a research tool and a lead compound for drug development. Its dual inhibition capability addresses complex questions about cross-pathway interactions in cellular systems. The compound's molecular weight (364.4 g/mol) and solubility characteristics (soluble in DMSO and ethanol) are frequently searched parameters by experimental biologists planning studies.

Future directions for (Z)-LFM-A13 research may include exploration of its effects on tumor microenvironment modulation and immune checkpoint regulation - topics dominating recent cancer immunotherapy literature. The compound's structure (quinazoline core with a substituted acrylamide moiety) provides a template for medicinal chemistry optimization, answering technical queries about "kinase inhibitor scaffold design".

Quality considerations for (Z)-LFM-A13 (CAS 244240-24-2) emphasize the importance of purity verification (>98% by HPLC) and proper storage conditions (-20°C protected from light), addressing common concerns in research compound handling. These practical aspects respond to laboratory professionals' searches about "small molecule inhibitor stability" and "kinase inhibitor storage".

The scientific community continues to investigate (Z)-LFM-A13's potential beyond its established targets, with emerging data suggesting possible effects on alternative signaling nodes. This evolving understanding makes the compound a subject of ongoing interest, particularly in forums discussing "drug repurposing strategies" and "polypharmacology approaches" in modern drug discovery.